Cas no 2227701-25-7 (rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol)

• Product Name: rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol
• CAS No: 2227701-25-7
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5814781
• PubChem ID: 165702783
• Update Time: 2025-06-18

rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol
• EN300-1986537
• 2227701-25-7
• rac-2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-4-chlorophenol

• Inchi： 1S/C10H12ClNO/c11-7-1-2-10(13)9(4-7)8-3-6(8)5-12/h1-2,4,6,8,13H,3,5,12H2/t6-,8+/m0/s1
• InChI Key： FBAZEVVZSJGQFA-POYBYMJQSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@@H]1C[C@H]1CN)O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol

Introduction to Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol (CAS No. 2227701-25-7)

Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol, a compound with the CAS number 2227701-25-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemistry and functional groups, has garnered considerable attention for its potential applications in drug development and medicinal chemistry. The unique structural features of this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol consists of a cyclopropyl ring substituted with an aminomethyl group and a chlorophenolic moiety. This configuration imparts distinct chemical properties that are critical for its biological activity. The cyclopropyl group, known for its rigidity and stability, contributes to the molecule's overall shape and reactivity, while the chlorophenol component introduces hydrophobic and electrophilic interactions that are essential for binding to biological targets.

In recent years, there has been growing interest in the development of novel compounds that exhibit potent biological activity with minimal side effects. Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol has emerged as a compound of interest due to its unique structural features and potential therapeutic benefits. Studies have shown that this molecule interacts with various biological pathways, making it a versatile tool for drug discovery and development.

One of the most compelling aspects of this compound is its stereochemical complexity. The presence of multiple stereocenters in the cyclopropyl ring and the adjacent aminomethyl group allows for the formation of enantiomers and diastereomers, each with distinct biological properties. This stereochemical diversity provides a rich framework for medicinal chemists to explore and optimize the pharmacological profile of Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol.

Recent research has highlighted the potential of this compound in addressing various diseases. For instance, studies have demonstrated its efficacy in inhibiting specific enzymes and receptors involved in inflammatory responses. The chlorophenolic moiety is particularly noteworthy, as it has been shown to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

The aminomethyl group attached to the cyclopropyl ring also contributes significantly to the biological activity of Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol. This group can engage in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and selectivity. Additionally, the presence of an amine functionality provides opportunities for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic properties of the molecule.

In vitro studies have revealed that Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol exhibits promising antiphlogistic effects. These studies have shown that the compound can significantly reduce inflammation by inhibiting key inflammatory mediators such as prostaglandins and leukotrienes. Furthermore, preliminary animal models have demonstrated that this compound can effectively alleviate symptoms associated with chronic inflammatory conditions.

The potential therapeutic applications of Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol extend beyond inflammation management. Research suggests that this compound may also have utility in treating other diseases characterized by oxidative stress and cellular damage. The ability of the chlorophenolic moiety to scavenge free radicals makes it particularly effective in neutralizing reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Molecular modeling studies have been instrumental in understanding the binding interactions between Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol and its biological targets. These studies have provided valuable insights into the compound's binding mode and have helped identify key residues involved in receptor interaction. This information is crucial for designing analogs with improved pharmacological properties.

The synthesis of Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodology have made it possible to access this compound with high enantiopurity. The use of chiral auxiliaries and catalysts has enabled researchers to construct the desired stereocenters efficiently, ensuring that the final product exhibits optimal biological activity.

Future research on Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol will focus on further optimizing its pharmacological profile and exploring new therapeutic applications. One area of interest is the development of prodrugs that can enhance bioavailability and target specificity. Additionally, investigating the compound's mechanism of action will provide deeper insights into its mode of action and help identify new therapeutic opportunities.

In conclusion, Rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-chlorophenol (CAS No. 2227701-25-7) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activity make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is poised to play a vital role in addressing various diseases and improving patient outcomes.